Ethyl 4-Fluoropiperidine-4-carboxylate Hydrochloride

• IUPAC Name: ethyl 4-fluoropiperidine-4-carboxylate;hydrochloride
• InChI: InChI=1S/C8H14FNO2.ClH/c1-2-12-7(11)8(9)3-5-10-6-4-8;/h10H,2-6H2,1H3;1H
• InChI Key: LMOYJYURBYZOPT-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1(CCNCC1)F.Cl
• Molecular Formula: C8H15ClFNO2
• DSSTOX Substance ID: DTXSID90646931
• Molecular Weight: 211.66 g/mol
• CAS RN: 845909-49-1

Description

Ethyl 4-Fluoropiperidine-4-carboxylate Hydrochloride, also known as EFP-4-Cl-HCl, is an organic compound with a molecular formula of C9H14ClFNO2. It is a white crystalline solid that is insoluble in water and has a melting point of 155-156 °C. EFP-4-Cl-HCl is an important intermediate in the pharmaceutical and chemical industries, as it is used in the synthesis of many drugs, such as anticonvulsants, anti-inflammatory drugs, and antimalarials. This compound is also used in the production of agrochemicals, such as herbicides and insecticides.

Scientific Research Applications

• Antibacterial Agents Synthesis : Ethyl 4-Fluoropiperidine-4-carboxylate Hydrochloride is used in the synthesis of various antibacterial agents. For instance, compounds with amino- and/or hydroxy-substituted cyclic amino groups, including those derived from ethyl esters like Ethyl 4-Fluoropiperidine-4-carboxylate Hydrochloride, have been found to exhibit significant antibacterial activity. This research underscores the potential of such compounds in developing new antibacterial drugs (Egawa et al., 1984).

• Cancer Research : In cancer research, certain derivatives of Ethyl 4-Fluoropiperidine-4-carboxylate Hydrochloride, specifically those related to 4-dimethylaminoazobenzene, have been studied for their carcinogenic properties. This research is crucial in understanding the potential carcinogenic risks of various compounds and their derivatives (Miller et al., 1957).

• Pharmaceutical Compound Synthesis : This compound is also instrumental in the synthesis of pharmaceuticals like cephalosporanic and penicillanic acid derivatives. These synthesized compounds have been evaluated for their antimicrobial, antilipase, and antiurease activities, indicating the compound's significance in the development of new therapeutic agents (Başoğlu et al., 2013).

• Neuroscience Research : In neuroscience, derivatives of Ethyl 4-Fluoropiperidine-4-carboxylate Hydrochloride have been used to study neurofibrillary tangles and beta-amyloid plaques in Alzheimer's disease. This research is critical for developing diagnostic tools and treatments for neurodegenerative diseases (Shoghi-Jadid et al., 2002).

• Bioconjugation Mechanism Study : The compound has also been used to study the mechanism of amide formation in bioconjugation processes. This research is relevant for understanding and improving bioconjugation techniques in various biomedical applications (Nakajima & Ikada, 1995).

Synthesis routes and methods

Procedure details

To an ice-cold solution of 1-tert-butyl 4-ethyl 4-fluoropiperidine-1,4-dicarboxylate (1.0 g, 3.89 mmol) in 1,4-dioxane (10 mL) was added HCl-dioxane (4.0 M, 15 mL) solution and the mixture stirred at rt for 30 min. After completion of reaction (By TLC), solvent was evaporated to obtain brownish solid material (0.78 g) that was carried forward to the next step without purification. MS: 176.20 [M+H]+.